![molecular formula C14H18N2O2 B1305887 3-[(3-Hydroxy-propylamino)-methyl]-6-methyl-1H-quinolin-2-one CAS No. 333411-70-4](/img/structure/B1305887.png)
3-[(3-Hydroxy-propylamino)-methyl]-6-methyl-1H-quinolin-2-one
Description
3-[(3-Hydroxy-propylamino)-methyl]-6-methyl-1H-quinolin-2-one, also known as 3-HPMQ, is a synthetic compound that has been widely studied for its potential applications in scientific research. It is a derivative of quinoline and is composed of a quinoline moiety and a hydroxypropylamine moiety. It has been used in various studies due to its unique properties and potential applications in areas such as drug discovery, drug delivery, and drug metabolism.
Scientific Research Applications
Pharmaceutical Testing
This compound is utilized in pharmaceutical testing as a high-quality reference standard. Reference standards are critical for ensuring the accuracy and consistency of analytical methods used in the development and testing of pharmaceutical products .
Chemical Synthesis
In the field of chemical synthesis, this compound serves as a building block for creating more complex molecules. Its unique structure allows for the introduction of various functional groups, which can lead to the synthesis of new drugs or materials .
Proteomics Research
Proteomics, the large-scale study of proteins, can benefit from the use of this compound. It may be involved in the synthesis of molecules that interact with proteins or in the development of assays for protein detection .
Material Science
The compound’s properties could be harnessed in material science, particularly in the development of new polymeric materials. Its molecular structure may allow it to act as a monomer in polymerization reactions to create novel polymers with specific characteristics .
Biomedical Applications
In biomedical research, this compound might be used in the creation of bioactive molecules that have potential therapeutic effects. It could also be used in the design of diagnostic tools or as a contrast agent in imaging .
Nanotechnology
The compound could play a role in nanotechnology, particularly in the synthesis of nanomaterials. Its ability to form stable structures at the nanoscale can be crucial for the development of nanodevices or nanomedicine .
Catalysis
Catalysis is another area where this compound could be applied. It may act as a catalyst itself or be used to synthesize catalytic agents that facilitate various chemical reactions, potentially leading to more efficient industrial processes .
Environmental Science
Lastly, the compound could be investigated for its use in environmental science. It may be part of studies aiming to develop new methods for pollution control or in the synthesis of materials that help reduce environmental impact .
properties
IUPAC Name |
3-[(3-hydroxypropylamino)methyl]-6-methyl-1H-quinolin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O2/c1-10-3-4-13-11(7-10)8-12(14(18)16-13)9-15-5-2-6-17/h3-4,7-8,15,17H,2,5-6,9H2,1H3,(H,16,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDHUHDYGQMILBJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC(=O)C(=C2)CNCCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(3-Hydroxy-propylamino)-methyl]-6-methyl-1H-quinolin-2-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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